7-ethyl-2,4-dimethylbenzo[b]-1,8-naphthyridin-5(10H)-one

• IUPAC Name: 7-ethyl-2,4-dimethyl-10H-benzo[b][1,8]naphthyridin-5-one
• InChI: InChI=1S/C16H16N2O/c1-4-11-5-6-13-12(8-11)15(19)14-9(2)7-10(3)17-16(14)18-13/h5-8H,4H2,1-3H3,(H,17,18,19)
• InChI Key: DBZHPHGFYDFVDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC3=C(C2=O)C(=CC(=N3)C)C
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

7-ethyl-2,4-dimethylbenzo[b]-1,8-naphthyridin-5(10H)-one, also known as EDBN, is a synthetic compound that belongs to the family of naphthyridine derivatives. It is a heterocyclic compound that has been extensively studied due to its potential applications in various fields of scientific research.

Scientific Research Applications

1. Synthesis and Antimicrobial Evaluation:

• 7-ethyl-2,4-dimethylbenzo[b]-1,8-naphthyridin-5(10H)-one derivatives have been synthesized and evaluated for their antimicrobial properties. Compounds in this category have been screened for antibacterial and antifungal activities, showing promising results in controlling microbial growth (Bhambi et al., 2009).

2. Cytotoxicity and Topoisomerase I Targeting:

• Derivatives of this compound have been studied for their cytotoxicity and topoisomerase I-targeting activity. These studies are significant in cancer research, as they explore the potential of these compounds in inhibiting cancer cell growth and targeting specific enzymes involved in cancer cell proliferation (Singh et al., 2003), (Ruchelman et al., 2003).

3. Synthesis of Tetrahydrobenzo Derivatives:

• Research includes the synthesis of tetrahydrobenzo derivatives, which are important for the development of new pharmaceutical compounds. The synthesis processes often involve one-pot reactions and explore various chemical transformations (Ghashang et al., 2017), (Voskressensky et al., 2008).

4. Neuroprotective Properties:

• Compounds in this chemical category have shown promise as neuroprotective agents. This includes potential treatment applications in neurodegenerative diseases, highlighting their role in protecting nerve cells from damage or degeneration (Orozco et al., 2004), (Lorrio et al., 2013).

5. Application in Synthesis of Novel Derivatives:

• These compounds are utilized as precursors in synthesizing novel derivatives with varied applications, ranging from anti-cancer to antimicrobial agents. This showcases their versatility and importance in medicinal chemistry (Deady et al., 2005), (Wang et al., 2014).

6. Photophysical Properties for Biomedical Applications:

• Research has been conducted on the photophysical properties of derivatives of this compound, indicating their potential as fluorescent markers in biomedical applications. This highlights their utility in diagnostic and imaging techniques (Galunov et al., 2003).

7. Anticonvulsant and Anti-Monoamine-Oxidase Activities:

• Investigations into the anticonvulsant and anti-monoamine-oxidase activities of these compounds have been carried out. These studies suggest potential therapeutic applications in the treatment of neurological disorders (Grigoryan et al., 2017).